Cas no 742698-89-1 (1H-Indole-5-carboxylic acid, 1-pentyl-)

1H-Indole-5-carboxylic acid, 1-pentyl- structure
742698-89-1 structure
Product Name:1H-Indole-5-carboxylic acid, 1-pentyl-
CAS No:742698-89-1
MF:C14H17NO2
MW:231.290283918381
CID:1767421
Update Time:2024-11-27

1H-Indole-5-carboxylic acid, 1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboxylic acid, 1-pentyl-
    • Inchi: 1S/C14H17NO2/c1-2-3-4-8-15-9-7-11-10-12(14(16)17)5-6-13(11)15/h5-7,9-10H,2-4,8H2,1H3,(H,16,17)
    • InChI Key: NZHMMQLYQBMWOT-UHFFFAOYSA-N
    • SMILES: N1(CCCCC)C2=C(C=C(C(O)=O)C=C2)C=C1

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 418.3±18.0 °C(Predicted)
  • pka: 4.44±0.30(Predicted)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk